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Compound of Interest

Compound Name: BRD1652

Cat. No.: B12368270 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the proper disposal

procedures for BRD1652, a selective and potent GSK3 inhibitor. While specific institutional

protocols may vary, the following information outlines the essential safety and logistical

considerations for handling and disposing of this compound.

Chemical and Physical Properties of BRD1652
A summary of the known properties of BRD1652 is presented below. This information is crucial

for a preliminary assessment of its handling and disposal requirements.

Property Value

CAS Number 1597438-92-0[1]

Chemical Formula C20H20F3N3O[1]

Molecular Weight 375.40 g/mol [1]

Appearance Not specified, likely a solid

Solubility Not specified

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C[1]
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General Disposal Principles
As a research chemical, BRD1652 should be treated as hazardous waste unless explicitly

determined otherwise by a qualified professional. The following general principles for the

disposal of laboratory chemical waste should be strictly adhered to.

Waste Segregation and Collection:

Do not mix with other waste streams. BRD1652 waste should be collected in a designated,

properly labeled hazardous waste container.

Use compatible containers. The waste container must be made of a material that is

compatible with BRD1652 and any solvents used.

Label containers clearly. The container must be labeled with the words "Hazardous Waste"

and the full chemical name: "(S)-4,7,7-Trimethyl-4-phenyl-3-trifluoromethyl-2,4,6,7,8,9-

hexahydro-pyrazolo[3,4-b]quinolin-5-one".[1] The concentration and any other components

of the waste mixture should also be listed.

Storage of Chemical Waste:

Store in a designated area. Hazardous waste containers should be stored in a well-

ventilated, secondary containment area away from incompatible materials.[2]

Keep containers closed. Waste containers must be kept securely closed except when adding

waste.[2]

Step-by-Step Disposal Protocol
The following is a general protocol for the disposal of BRD1652. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific procedures and

guidance.

Personal Protective Equipment (PPE): Before handling BRD1652, ensure you are wearing

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Collection:
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Solid Waste: Collect any solid BRD1652 waste, such as unused compound or

contaminated consumables (e.g., weighing paper, pipette tips), in a designated solid

hazardous waste container.

Liquid Waste: Solutions containing BRD1652 should be collected in a designated liquid

hazardous waste container. Avoid mixing with other solvent waste streams unless explicitly

permitted by your EHS department.

Container Management:

Do not overfill waste containers.

Ensure the exterior of the waste container is clean and free of contamination.

Disposal Request: Once the waste container is full or ready for disposal, follow your

institution's procedures to request a pickup from the EHS department. Do not dispose of

BRD1652 down the drain or in the regular trash.[2]

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates a generalized workflow for the handling and disposal of

laboratory chemical waste like BRD1652.
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Disclaimer: This information is intended as a general guide. It is not a substitute for institutional

protocols and regulations. All laboratory personnel are responsible for following the specific

waste disposal procedures established by their organization's Environmental Health and Safety

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

